Cas no 863001-18-7 (6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole)

6-Bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a bromine atom at the 6-position and a pyrrolidine moiety at the 2-position. This structure imparts versatility in organic synthesis, particularly in pharmaceutical and agrochemical applications, where it serves as a key intermediate for further functionalization. The bromine substituent enhances reactivity in cross-coupling reactions, while the pyrrolidine group contributes to steric and electronic modulation. Its well-defined molecular framework makes it valuable for designing bioactive molecules, including kinase inhibitors and antimicrobial agents. The compound is typically characterized by high purity and stability, ensuring reliable performance in research and industrial settings.

6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole structure

863001-18-7 structure

Product Name:6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole

CAS No:863001-18-7

MF:C₁₁H₁₁BrN₂S

MW:283.187440156937

MDL:MFCD05892921

CID:3143322

PubChem ID:6622296

Update Time:2025-10-13

6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole
- CHEMBL1442084
- 6-bromo-2-pyrrolidino-1,3-benzothiazole
- 863001-18-7
- ChemDiv3_009833
- CHEBI:107063
- HMS2710F06
- IDI1_027743
- 6-bromanyl-2-pyrrolidin-1-yl-1,3-benzothiazole
- BRD-K94418733-001-01-8
- SR-01000096765
- HMS1500O21
- MLS000684725
- cid_6622296
- CS-0271778
- EN300-237928
- 6-bromo-2-(1-pyrrolidinyl)-1,3-benzothiazole
- BDBM93813
- SMR000323243
- AKOS015957079
- SR-01000096765-1
- Q27184978
- F0647-0174
- 6-bromo-2-pyrrolidin-1-yl-1,3-benzothiazole
- 6-bromo-2-(pyrrolidin-1-yl)benzo[d]thiazole
- AB00614502-02
- MDL： MFCD05892921
- Inchi： 1S/C11H11BrN2S/c12-8-3-4-9-10(7-8)15-11(13-9)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
- InChI Key： AYAVCCOKMKNKNY-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)SC(=N2)N1CCCC1

Computed Properties

Exact Mass: 281.98263Da
Monoisotopic Mass: 281.98263Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 44.4Å²

6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B275746-100mg	6-bromo-2-pyrrolidin-1-yl-1,3-benzothiazole	863001-18-7		100mg	$ 135.00	2022-06-07
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Enamine	EN300-237928-0.05g	6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole	863001-18-7	95%	0.05g	$468.0	2024-06-19
Enamine	EN300-237928-0.1g	6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole	863001-18-7	95%	0.1g	$490.0	2024-06-19
Enamine	EN300-237928-0.25g	6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole	863001-18-7	95%	0.25g	$513.0	2024-06-19
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Enamine	EN300-237928-1.0g	6-bromo-2-(pyrrolidin-1-yl)-1,3-benzothiazole	863001-18-7	95%	1.0g	$557.0	2024-06-19
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